Cas no 1233955-07-1 (Tert-Butyl 4-(3-isopropylureido)piperidine 1-carboxylate)

• Product Name: Tert-Butyl 4-(3-isopropylureido)piperidine 1-carboxylate
• CAS No: 1233955-07-1
• MF: C₁₄H₂₇N₃O₃
• MW: 285.382483720779
• CID: 4788552
• Update Time: 2025-05-27

Tert-Butyl 4-(3-isopropylureido)piperidine 1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(3-isopropylureido)piperidine 1-carboxylate
• tert-butyl 4-{[(propan-2-yl)carbamoyl]amino}piperidine-1-carboxylate
• Tert-Butyl 4-(3-isopropylureido)piperidine 1-carboxylate

• Inchi： 1S/C14H27N3O3/c1-10(2)15-12(18)16-11-6-8-17(9-7-11)13(19)20-14(3,4)5/h10-11H,6-9H2,1-5H3,(H2,15,16,18)
• InChI Key： HLXRDSIRQNJAPG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)NC(NC(C)C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 342
• XLogP3: 1.6
• Topological Polar Surface Area: 70.7

Additional information on Tert-Butyl 4-(3-isopropylureido)piperidine 1-carboxylate

Recent Advances in the Study of Tert-Butyl 4-(3-isopropylureido)piperidine 1-carboxylate (CAS: 1233955-07-1) in Chemical Biology and Pharmaceutical Research

The compound Tert-Butyl 4-(3-isopropylureido)piperidine 1-carboxylate (CAS: 1233955-07-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine backbone and isopropylurea moiety, serves as a versatile intermediate in the synthesis of various bioactive compounds. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of kinase inhibitors and modulators of G-protein-coupled receptors (GPCRs).

One of the key areas of research involving this compound is its role as a building block for the synthesis of small-molecule inhibitors targeting protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Tert-Butyl 4-(3-isopropylureido)piperidine 1-carboxylate exhibited potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's affinity and selectivity, leading to the identification of promising candidates for cancer therapy.

In addition to its applications in kinase inhibition, this compound has also been explored for its potential in modulating GPCRs. A recent preprint on bioRxiv reported the use of Tert-Butyl 4-(3-isopropylureido)piperidine 1-carboxylate as a precursor in the synthesis of novel allosteric modulators for the adenosine A2A receptor. The researchers employed computational docking and molecular dynamics simulations to predict binding modes, followed by in vitro assays to validate the modulatory effects. These findings open new avenues for the development of therapeutics targeting neurological disorders.

The synthetic accessibility of Tert-Butyl 4-(3-isopropylureido)piperidine 1-carboxylate has also been a focus of recent investigations. A 2022 publication in Organic Process Research & Development detailed an optimized scalable synthesis route for this compound, emphasizing green chemistry principles such as reduced solvent usage and catalytic efficiency. This advancement is particularly relevant for industrial-scale production, ensuring a sustainable supply for ongoing and future research endeavors.

Despite these promising developments, challenges remain in the clinical translation of derivatives based on this scaffold. Issues such as pharmacokinetic properties, metabolic stability, and off-target effects need to be addressed through further preclinical studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and fully realize the therapeutic potential of Tert-Butyl 4-(3-isopropylureido)piperidine 1-carboxylate and its analogs.

In conclusion, Tert-Butyl 4-(3-isopropylureido)piperidine 1-carboxylate (CAS: 1233955-07-1) represents a valuable scaffold in modern drug discovery. Its versatility in synthesizing bioactive molecules, combined with recent advancements in its applications and synthesis, underscores its importance in chemical biology and pharmaceutical research. Future studies should focus on refining its derivatives for clinical use and exploring novel therapeutic targets.